Cas no 53458-26-7 (6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one)

• Product Name: 6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one
• CAS No: 53458-26-7
• MF: C₁₂H₁₇N₅O₄S
• MW: 327.359480619431
• CID: 938554
• PubChem ID: 296238
• Update Time: 2025-04-19

6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one
• 5'-Deoxy-5'-(ethylthio)isoguanosin
• AC1L6PU5
• NSC166159
• S-ethyl-5'-thio-isoguanosine
• NSC-166159
• DTXSID80304533
• 53458-26-7

• Inchi： 1S/C12H17N5O4S/c1-2-22-3-5-7(18)8(19)11(21-5)17-4-14-6-9(13)15-12(20)16-10(6)17/h4-5,7-8,11,18-19H,2-3H2,1H3,(H3,13,15,16,20)
• InChI Key： QBOACTZDIJFETM-UHFFFAOYSA-N
• SMILES： S(CC)CC1C(C(C(N2C=NC3=C(N)NC(N=C23)=O)O1)O)O

Computed Properties

• Exact Mass: 327.10031
• Monoisotopic Mass: 327.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 132.77
• LogP: -0.34470